Cas no 6259-08-1 (5-Chloro-2-methoxy-4-nitroaniline)

• Product Name: 5-Chloro-2-methoxy-4-nitroaniline
• CAS No: 6259-08-1
• MF: C₇H₇ClN₂O₃
• MW: 202.59508061409
• CID: 503680
• PubChem ID: 80410
• Update Time: 2025-09-24

5-Chloro-2-methoxy-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxy-4-nitroaniline
• 2-amino-4-chloro-5-nitroanisole
• 2-methoxy-5-chloro-4-nitroaniline
• 5-Chlor-2-methoxy-4-nitro-anilin
• 5-Chlor-4-nitro-o-anisidin
• 5-chloro-2-methoxy-4-nitro-aniline
• 5-chloro-4-nitro-2-anisidine
• 5-Chloro-4-nitro-o-anisidine
• o-Anisidine,5-chloro-4-nitro
• DF43BHJ6JZ
• CS-0033708
• MFCD00126494
• DTXSID50211624
• NSC-36955
• NSC36955
• SCHEMBL2373598
• A1-02810
• 4-Chloro-5-nitro-o-anisidine
• DB-054205
• 2- methoxy 4- nitro 5- chloroaniline
• SB77660
• Benzenamine, 5-chloro-2-methoxy-4-nitro-
• 2-Methoxy-4-nitro-5-chloroaniline
• 5-Chloro-2-methoxy-4-nitrobenzenamine
• PS-4452
• W11197
• Z56871702
• AKOS001044798
• 4-chloro-5-nitro-2-aminoanisole
• 2 -methoxy 4 -nitro 5 -chloroaniline
• NS00043953
• EINECS 228-397-8
• 6259-08-1
• 2 -methoxy 4-nitro 5 -chloroaniline
• 2-Amino-4-chloro-5-nitro anisole

• MDL： MFCD00126494
• Inchi： 1S/C7H7ClN2O3/c1-13-7-3-6(10(11)12)4(8)2-5(7)9/h2-3H,9H2,1H3
• InChI Key： POKAEVPBUOLQIY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1[N+](=O)[O-])OC)N

Computed Properties

• Exact Mass: 202.01500
• Monoisotopic Mass: 202.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Melting Point: 131 °C
• PSA: 81.07000
• LogP: 2.94340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers